Cas no 82426-28-6 (Acetic-2-13C acid,2-(diethoxyphosphinyl)-, ethyl ester)

• Product Name: Acetic-2-13C acid,2-(diethoxyphosphinyl)-, ethyl ester
• CAS No: 82426-28-6
• MF: C₈H₁₇O₅P
• MW: 225.183998823166
• CID: 708403
• PubChem ID: 24857644
• Update Time: 2025-04-19

Acetic-2-13C acid,2-(diethoxyphosphinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic-2-13C acid,2-(diethoxyphosphinyl)-, ethyl ester
• ethyl 2-diethoxyphosphorylacetate
• TRIETHYL PHOSPHONOACETATE-2-13C
• TRIETHYL PHOSPHONOACETATE-2-13C, 99 ATOM % 13C
• Ethyl 2-(diethoxyphosphoryl)acetate-2-13C
• Ethyl (diethoxyphosphoryl)(2-~13~C)acetate
• 82426-28-6
• DTXSID80583503
• Triethyl phosphonoacetate-2-13C, 99 atom % 13C
• SCHEMBL1331297

• MDL： MFCD00064454
• Inchi： 1S/C8H17O5P/c1-4-11-8(9)7-14(10,12-5-2)13-6-3/h4-7H2,1-3H3/i7+1
• InChI Key： GGUBFICZYGKNTD-CDYZYAPPSA-N
• SMILES： P([13CH2]C(=O)OCC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 225.08471547g/mol
• Monoisotopic Mass: 225.08471547g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.13 g/mL at 25 °C(lit.)
• Boiling Point: 142-145 °C/9 mmHg(lit.)
• Flash Point: Fahrenheit: 221 ° f
  Celsius: 105 ° c
  
• Refractive Index: n20/D 1.431(lit.)
• PSA: 71.64000
• LogP: 1.81560
• Solubility: Not determined

Acetic-2-13C acid,2-(diethoxyphosphinyl)-, ethyl ester Security Information

• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 51/53
• Safety Instruction： 61
• Hazardous Material Identification：